Cas no 121343-06-4 (Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 3-chloro-2-methyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 3-chloro-2-methyl-
• CAS No: 121343-06-4
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• CID: 1212442
• PubChem ID: 136218146
• Update Time: 2025-04-20

Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 3-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 3-chloro-2-methyl-
• 3-chloro-2-methyl-1H-pyrazolo[1,5-a]pyrimidin-5-one
• DTXSID80767205
• 121343-06-4
• 3-Chloro-2-methylpyrazolo[1,5-a]pyrimidin-5(1H)-one
• SCHEMBL25935872

• Inchi： 1S/C7H6ClN3O/c1-4-6(8)7-9-5(12)2-3-11(7)10-4/h2-3H,1H3,(H,9,12)
• InChI Key： NCBHCHAWGRRJFE-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN2C=CC(NC2=1)=O

Computed Properties

• Exact Mass: 182.01225
• Monoisotopic Mass: 183.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 47.26